Cas no 593237-42-4 ( )

  structure
  structure
Product Name: 
CAS No:593237-42-4
MF:C12H17N3O2
MW:235.282282590866
CID:949981
PubChem ID:2942476
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-METHYL-4-NITRO-5-(1-PIPERIDINYL)-BENZENAMINE
    • 2-methyl-4-nitro-5-piperidin-1-ylaniline
    • Benzenamine, 2-methyl-4-nitro-5-(1-piperidinyl)- (9CI)
    • 2-methyl-4-nitro-5-(piperidin-1-yl)aniline
    • 2-methyl-4-nitro-5-(1-piperidinyl)aniline
    • Benzenamine,2-methyl-4-nitro-5-(1-piperidinyl)-(9ci)
    • AKOS000291548
    • SR-01000265432
    • BENZENAMINE, 2-METHYL-4-NITRO-5-(1-PIPERIDINYL)-
    • DB-325803
    • 593237-42-4
    • SR-01000265432-1
    • STK100815
    • DTXSID20387926
    •  
    • Inchi: 1S/C12H17N3O2/c1-9-7-12(15(16)17)11(8-10(9)13)14-5-3-2-4-6-14/h7-8H,2-6,13H2,1H3
    • InChI Key: NAMUANIERWLHLU-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C)C(=CC=1N1CCCCC1)N)=O

Computed Properties

  • Exact Mass: 235.132076794g/mol
  • Monoisotopic Mass: 235.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.1Ų
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